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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B1249558 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of L-368,899 hydrochloride, a potent and selective non-peptide oxytocin

receptor antagonist. Adherence to these protocols is crucial for minimizing risks and complying

with regulatory standards.

L-368,899 hydrochloride should be treated as a hazardous chemical.[1] Unused quantities of

the compound, contaminated materials, and empty containers must be disposed of following

approved hazardous waste procedures. Under no circumstances should this chemical be

disposed of down the drain or in regular trash.[2][3][4]

Key Safety and Handling Information
Before beginning any disposal procedure, it is essential to be familiar with the basic safety and

handling precautions for L-368,899 hydrochloride.
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Property Information Source

Synonyms
L-368,899 HCl, L-368899

hydrochloride
TargetMol[5]

Appearance Solid Cayman Chemical[6]

Storage Store at -20°C Cayman Chemical[6]

Solubility

Soluble in DMSO (approx. 100

mM) and water (approx. 100

mM). Aqueous solutions

should not be stored for more

than one day.

Cayman Chemical[1]

Hazard Statement

This material should be

considered hazardous until

further information becomes

available. Do not ingest,

inhale, or allow contact with

eyes, skin, or clothing. Wash

thoroughly after handling.

Cayman Chemical[1]

Intended Use

For research purposes only.

Not for human or veterinary

use.

TargetMol, Cayman

Chemical[5][6]

Experimental Protocols: Disposal Procedures
The following protocols provide detailed methodologies for the proper disposal of L-368,899
hydrochloride in solid form, solutions, and for empty containers. These procedures are based

on general best practices for laboratory chemical waste disposal.

1. Disposal of Unused Solid L-368,899 Hydrochloride

Solid chemical waste, such as expired or unwanted L-368,899 hydrochloride, must be

disposed of as hazardous chemical waste.
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Step 1: Container and Labeling. Keep the solid waste in its original, clearly labeled container

if possible.[7] If the original container is not available, use a new, compatible, and sealable

container. The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "L-368,899 hydrochloride".

Step 2: Segregation. Store the hazardous waste container in a designated and properly

signed satellite accumulation area within the laboratory.[8][9] Ensure it is segregated from

incompatible materials, such as strong oxidizing agents.[9]

Step 3: Arrange for Pickup. Contact your institution's Environmental Health and Safety

(EH&S) department or a licensed hazardous waste disposal contractor to arrange for the

collection and proper disposal of the waste.[3][8]

2. Disposal of L-368,899 Hydrochloride Solutions

Solutions containing L-368,899 hydrochloride must also be treated as hazardous waste.

Step 1: Collection. Collect all waste solutions of L-368,899 hydrochloride in a dedicated,

sealed, and compatible waste container. Do not mix with other types of chemical waste

unless you have confirmed compatibility.

Step 2: Labeling. Clearly label the container with "Hazardous Waste," the chemical name "L-
368,899 hydrochloride," and the solvent used (e.g., DMSO, water).

Step 3: Storage. Store the waste container in the designated satellite accumulation area,

ensuring the lid is securely fastened except when adding more waste.[9]

Step 4: Arrange for Pickup. Follow your institution's procedures to have the hazardous waste

collected by authorized personnel.

3. Disposal of Empty L-368,899 Hydrochloride Containers

Empty containers that have held L-368,899 hydrochloride must be decontaminated before

being discarded.

Step 1: Initial Decontamination. As L-368,899 hydrochloride is not listed as an acutely

hazardous waste (P-listed), the container should be triple-rinsed with a suitable solvent.[10]
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[11][12] A small amount of a solvent in which the compound is soluble, such as DMSO or

water, can be used for the initial rinse, followed by two rinses with water.

Step 2: Collection of Rinsate.Crucially, all rinsate from the triple-rinse procedure must be

collected and disposed of as hazardous liquid waste, following the protocol for L-368,899
hydrochloride solutions.[10][12]

Step 3: Final Preparation. Once triple-rinsed and air-dried, the original label on the container

must be defaced or removed.[10][12] The container should then be marked as "EMPTY".[13]

Step 4: Disposal. The decontaminated and properly marked empty container can typically be

disposed of in the regular laboratory trash or recycling, depending on your institution's

policies.[10][14]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process and workflow for the proper

disposal of L-368,899 hydrochloride and its associated waste streams.
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Caption: Disposal workflow for L-368,899 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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